UK 370106
UK 370106
UK 370106 is a highly selective inhibitor of MMP-3 and MMP-12 with IC50 values of 23 nM and 42 nM, respectively.
Brand Name:
Vulcanchem
CAS No.:
230961-21-4
VCID:
VC20795231
InChI:
InChI=1S/C35H44N2O5/c1-24-21-25(19-20-29(24)26-14-8-6-9-15-26)13-12-18-28(22-31(38)39)33(40)37-32(35(2,3)4)34(41)36-30(23-42-5)27-16-10-7-11-17-27/h6-11,14-17,19-21,28,30,32H,12-13,18,22-23H2,1-5H3,(H,36,41)(H,37,40)(H,38,39)/t28-,30-,32-/m1/s1
SMILES:
CC1=C(C=CC(=C1)CCCC(CC(=O)O)C(=O)NC(C(=O)NC(COC)C2=CC=CC=C2)C(C)(C)C)C3=CC=CC=C3
Molecular Formula:
C35H44N2O5
Molecular Weight:
572.7 g/mol
UK 370106
CAS No.: 230961-21-4
Cat. No.: VC20795231
Molecular Formula: C35H44N2O5
Molecular Weight: 572.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | UK 370106 is a highly selective inhibitor of MMP-3 and MMP-12 with IC50 values of 23 nM and 42 nM, respectively. |
|---|---|
| CAS No. | 230961-21-4 |
| Molecular Formula | C35H44N2O5 |
| Molecular Weight | 572.7 g/mol |
| IUPAC Name | (3R)-3-[[(2S)-1-[[(1S)-2-methoxy-1-phenylethyl]amino]-3,3-dimethyl-1-oxobutan-2-yl]carbamoyl]-6-(3-methyl-4-phenylphenyl)hexanoic acid |
| Standard InChI | InChI=1S/C35H44N2O5/c1-24-21-25(19-20-29(24)26-14-8-6-9-15-26)13-12-18-28(22-31(38)39)33(40)37-32(35(2,3)4)34(41)36-30(23-42-5)27-16-10-7-11-17-27/h6-11,14-17,19-21,28,30,32H,12-13,18,22-23H2,1-5H3,(H,36,41)(H,37,40)(H,38,39)/t28-,30-,32-/m1/s1 |
| Standard InChI Key | NSMABJUGSNPHMN-BHYWQNONSA-N |
| Isomeric SMILES | CC1=C(C=CC(=C1)CCC[C@H](CC(=O)O)C(=O)N[C@H](C(=O)N[C@H](COC)C2=CC=CC=C2)C(C)(C)C)C3=CC=CC=C3 |
| SMILES | CC1=C(C=CC(=C1)CCCC(CC(=O)O)C(=O)NC(C(=O)NC(COC)C2=CC=CC=C2)C(C)(C)C)C3=CC=CC=C3 |
| Canonical SMILES | CC1=C(C=CC(=C1)CCCC(CC(=O)O)C(=O)NC(C(=O)NC(COC)C2=CC=CC=C2)C(C)(C)C)C3=CC=CC=C3 |
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